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Compound of Interest

Compound Name: Chandrananimycin C

Cat. No.: B15559938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the spectroscopic data of Chandrananimycin
C, a novel anticancer antibiotic. The following sections detail the mass spectrometry and
nuclear magnetic resonance (NMR) data, the experimental protocols used for their acquisition,
and visualizations to aid in understanding the molecular structure and analytical workflow. The
data presented is crucial for the identification, characterization, and further development of this
potent natural product.

Spectroscopic Data of Chandrananimycin C

The structural elucidation of Chandrananimycin C was accomplished through detailed
interpretation of mass spectrometry (MS) and one- and two-dimensional NMR spectroscopy.[1]
The quantitative data are summarized in the tables below for ease of reference and
comparison.

Mass Spectrometry Data

High-resolution mass spectrometry was utilized to determine the molecular formula of
Chandrananimycin C.
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lon mlz Formula
[M+H]+ 389.0925 C20H17N206
[M+Na]+ 411.0744 C20H16N2NaO6

Table 1: High-Resolution Mass Spectrometry Data for Chandrananimycin C

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR spectra were recorded in DMSO-ds at 500 MHz and 125 MHz,
respectively. These data provide the carbon-hydrogen framework of the molecule.
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Position OH (ppm), mulit. (J in Hz) oC (ppm)
1 - 144.2
2 - 148.9
3 - 120.5
4 7.92,s 129.8
4a - 132.8
5a - 134.5
6 7.69, d (8.5) 125.1
7 7.33,1(8.5) 123.8
8 7.72,d (8.5) 130.4
9 7.60, s 116.7
9a - 141.7
10 - 182.7
1 - 128.4
2' 7.01, d (8.5) 115.9
3 7.89, dd (8.5, 2.0) 131.5
4 - 162.3
5" 7.91,d (2.0 114.8
6'

NH 11.9, brs

OH 10.4, brs

Table 2: 1H and 3C NMR Spectroscopic Data for Chandrananimycin C (in DMSO-ds)

Experimental Protocols
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The isolation and spectroscopic analysis of Chandrananimycin C followed a series of detailed
procedures to ensure the purity and integrity of the compound.

Isolation and Purification

Chandrananimycin C was isolated from the culture broth of a marine Actinomadura sp. isolate
MO045.[1] The production of this antibiotic was achieved by varying the medium composition
and growth conditions.[1] The work-up of the crude extract involved chromatographic
techniques to yield the pure compound.[1]

Spectroscopic Analysis

* NMR Spectroscopy: *H NMR, 3C NMR, COSY, HMQC, and HMBC spectra were recorded
on a Varian Unity 500 spectrometer. Chemical shifts were referenced to the solvent signals
of DMSO-de (dH 2.50, 8C 39.5).

o Mass Spectrometry: High-resolution mass spectra were obtained using a Finnigan MAT 95
mass spectrometer (ESI).

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis of a natural
product and the key correlations used in the structure elucidation of Chandrananimycin C.
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Caption: General workflow for the isolation and spectroscopic analysis of a natural product.
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Caption: Logical relationships in the structure elucidation of Chandrananimycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Chandrananimycins A approximately C: production of novel anticancer antibiotics from a
marine Actinomadura sp. isolate M048 by variation of medium composition and growth
conditions - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of
Chandrananimycin C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559938#spectroscopic-data-nmr-ms-of-
chandrananimycin-c]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15559938?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559938?utm_src=pdf-body
https://www.benchchem.com/product/b15559938?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/14513905/
https://pubmed.ncbi.nlm.nih.gov/14513905/
https://pubmed.ncbi.nlm.nih.gov/14513905/
https://www.benchchem.com/product/b15559938#spectroscopic-data-nmr-ms-of-chandrananimycin-c
https://www.benchchem.com/product/b15559938#spectroscopic-data-nmr-ms-of-chandrananimycin-c
https://www.benchchem.com/product/b15559938#spectroscopic-data-nmr-ms-of-chandrananimycin-c
https://www.benchchem.com/product/b15559938#spectroscopic-data-nmr-ms-of-chandrananimycin-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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